Cas no 1415089-91-6 (Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride)

• Product Name: Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride
• CAS No: 1415089-91-6
• MF: C₁₀H₁₁ClF₃NO₂
• MW: 269.648052453995
• CID: 6491638
• Update Time: 2025-07-18

Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride

• Inchi： 1S/C10H10F3NO2.ClH/c1-16-9(15)7-4-6(5-14)2-3-8(7)10(11,12)13;/h2-4H,5,14H2,1H3;1H
• InChI Key： ZWHCRPHTAZSYIM-UHFFFAOYSA-N
• SMILES： C(C1C=C(CN)C=CC=1C(F)(F)F)(=O)OC.Cl

Additional information on Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride

Comprehensive Overview of Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride (CAS No. 1415089-91-6)

Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride (CAS No. 1415089-91-6) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by the presence of an aminomethyl group and a trifluoromethyl substituent, which significantly enhance its reactivity and utility in synthetic chemistry. The hydrochloride salt form further improves its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The growing interest in trifluoromethylated compounds stems from their remarkable biological activity and metabolic stability, which are critical in drug discovery. Researchers are increasingly focusing on Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride due to its potential as a building block for small molecule therapeutics. Its CAS No. 1415089-91-6 is frequently searched in academic databases and chemical catalogs, reflecting its importance in modern synthetic chemistry. The compound's ability to serve as an intermediate in the synthesis of bioactive molecules has positioned it as a valuable asset in the development of new pharmaceuticals.

In the context of current trends, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and agrochemicals. The trifluoromethyl group in Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride contributes to its lipophilicity and electronic properties, which are essential for optimizing drug-like characteristics. This aligns with the broader industry shift toward precision medicine and targeted therapies, where such compounds play a pivotal role. Additionally, the compound's aminomethyl functionality offers opportunities for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic perspective, Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride is often employed in peptide coupling reactions and amide bond formation, owing to its reactive amine group. Its CAS No. 1415089-91-6 is commonly referenced in patents and research papers, highlighting its relevance in organic synthesis. The compound's compatibility with various reaction conditions and its high purity make it a reliable choice for chemists working on complex molecular architectures. Furthermore, its hydrochloride form ensures ease of handling and storage, addressing practical challenges in laboratory settings.

The environmental and regulatory aspects of Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride are also noteworthy. As the chemical industry moves toward sustainable practices, there is a heightened focus on compounds that balance efficacy with minimal ecological impact. The trifluoromethyl group, while enhancing bioactivity, is also scrutinized for its environmental persistence. However, the controlled use of this compound in research settings underscores its compliance with green chemistry principles. This dual focus on performance and sustainability resonates with contemporary scientific and industrial priorities.

In summary, Methyl 5-(aminomethyl)-2-(trifluoromethyl)benzoate hydrochloride (CAS No. 1415089-91-6) stands out as a multifaceted compound with significant applications in drug discovery, organic synthesis, and material science. Its structural attributes, combined with its adaptability to modern chemical methodologies, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing molecular design and therapeutic development.